N-[4-(benzyloxy)benzyl]-2-fluoroaniline

• IUPAC Name: 2-fluoro-N-[(4-phenylmethoxyphenyl)methyl]aniline
• InChI: InChI=1S/C20H18FNO/c21-19-8-4-5-9-20(19)22-14-16-10-12-18(13-11-16)23-15-17-6-2-1-3-7-17/h1-13,22H,14-15H2
• InChI Key: MHGXMTQPOYOQRZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)CNC3=CC=CC=C3F
• Molecular Formula: C20H18FNO
• Molecular Weight: 307.4 g/mol

Description

N-[4-(benzyloxy)benzyl]-2-fluoroaniline, commonly known as BBFA, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in drug discovery and development. BBFA is a derivative of aniline, and it contains a benzyl ether and a fluorine atom in its structure.

Mechanism of Action

The mechanism of action of BBFA involves its binding to the active site of the target enzyme, thereby inhibiting its activity. The binding affinity of BBFA to the enzyme is dependent on the chemical structure of the compound and the nature of the enzyme.
Biochemical and Physiological Effects:
BBFA has been shown to exhibit several biochemical and physiological effects, including anti-tumor, anti-inflammatory, and anti-viral activities. It has also been reported to modulate the immune system and improve cognitive function.

Advantages and Limitations for Lab Experiments

BBFA has several advantages for use in lab experiments, including its high potency, selectivity, and low toxicity. However, its synthesis can be challenging, and its solubility in aqueous solutions can be limited, which can affect its bioavailability.

Future Directions

There are several future directions for research on BBFA, including the development of more efficient synthesis methods, the evaluation of its pharmacokinetics and pharmacodynamics, and the identification of new target enzymes for its inhibition. Additionally, the potential use of BBFA in combination therapies and its application in other fields such as material science and catalysis could also be explored.
In conclusion, BBFA is a promising chemical compound with potential applications in drug discovery and development. Its potent inhibitory activity against several enzymes makes it an attractive target for the development of novel therapeutics for various diseases. Further research is needed to fully understand its mechanism of action and explore its potential in other fields.

Synthesis Methods

The synthesis of BBFA involves the reaction of 4-benzyloxybenzylamine with 2-fluoroaniline in the presence of a suitable catalyst. The reaction is typically carried out under mild conditions, and the yield of BBFA can be improved by optimizing the reaction parameters.

Scientific Research Applications

BBFA has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit potent inhibitory activity against several enzymes, including protein kinases and phosphodiesterases, which are important drug targets for various diseases such as cancer and neurological disorders.